Cas no 80318-84-9 (5-formyl-2-methylbenzenesulfonic acid)

• Product Name: 5-formyl-2-methylbenzenesulfonic acid
• CAS No: 80318-84-9
• MF: C₈H₈O₄S
• MW: 200.211721420288
• CID: 1011861
• PubChem ID: 21804487
• Update Time: 2025-07-21

5-formyl-2-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-methylbenzenesulfonic acid
• 80318-84-9
• SCHEMBL6433328
• 5-formyl-2-methylbenzenesulphonic acid
• DTXSID50618255
• WWIZYMBBHMXTMI-UHFFFAOYSA-N
• 5-Formyl-2-methylbenzene-1-sulfonic acid
• starbld0029607
• 5-FORMYL-2-METHYL-BENZENESULFONIC ACID
• DB-368713

• MDL： MFCD11499149
• Inchi： 1S/C8H8O4S/c1-6-2-3-7(5-9)4-8(6)13(10,11)12/h2-5H,1H3,(H,10,11,12)
• InChI Key： WWIZYMBBHMXTMI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=O)C=CC=1C)(=O)(=O)O

Computed Properties

• Exact Mass: 200.01432991g/mol
• Monoisotopic Mass: 200.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 5-formyl-2-methylbenzenesulfonic acid

Introduction to 5-formyl-2-methylbenzenesulfonic acid (CAS No. 80318-84-9)

5-formyl-2-methylbenzenesulfonic acid, identified by the Chemical Abstracts Service (CAS) number 80318-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a sulfonic acid group and an aldehyde functionality, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry and drug development. The presence of both the formyl (–CHO) and sulfonic acid (–SO₃H) groups endows it with distinct reactivity patterns, enabling its application in diverse chemical transformations.

The molecular structure of 5-formyl-2-methylbenzenesulfonic acid consists of a benzene ring substituted with a methyl group at the 2-position and a formyl group at the 5-position, with a sulfonic acid group also attached to the ring. This arrangement imparts both electrophilic and nucleophilic characteristics to the molecule, making it a versatile building block for synthesizing more complex derivatives. The sulfonic acid moiety enhances water solubility, while the aldehyde group allows for further functionalization via condensation reactions, such as Schiff base formation or oxidation to carboxylic acids.

In recent years, 5-formyl-2-methylbenzenesulfonic acid has been explored for its potential applications in medicinal chemistry. Its structural motif is reminiscent of several biologically active compounds, suggesting that derivatives of this molecule may exhibit pharmacological properties. For instance, the sulfonamide scaffold is widely recognized for its role in antimicrobial, antiviral, and anti-inflammatory agents. By leveraging the reactivity of the formyl group, researchers can introduce additional functionalities that may modulate biological activity.

One of the most compelling aspects of 5-formyl-2-methylbenzenesulfonic acid is its utility as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmaceuticals due to their ability to mimic natural products and interact with biological targets. The formyl group can participate in condensation reactions with various nitrogen-containing compounds, leading to pyridines, pyrimidines, and other heterocycles that are known for their therapeutic potential. Furthermore, the sulfonic acid group can be used to stabilize these intermediates during synthesis or to enhance their binding affinity once incorporated into a drug molecule.

Recent advancements in computational chemistry have also highlighted the significance of 5-formyl-2-methylbenzenesulfonic acid in drug design. Molecular modeling studies suggest that derivatives of this compound may interact with enzymes or receptors through multiple binding sites, improving drug efficacy and reducing side effects. The ability to fine-tune the electronic properties of the benzene ring by substituting different groups at various positions allows for the optimization of pharmacokinetic profiles. This flexibility makes 5-formyl-2-methylbenzenesulfonic acid an attractive candidate for structure-based drug design initiatives.

The industrial synthesis of 5-formyl-2-methylbenzenesulfonic acid typically involves multi-step organic reactions starting from commercially available aromatic precursors. Common synthetic routes include sulfonylation followed by formylation or vice versa, depending on the desired regioselectivity. Advances in catalytic methods have enabled more efficient and environmentally benign production processes, reducing waste and improving yields. These innovations are crucial for scaling up production while maintaining cost-effectiveness and sustainability.

In academic research, 5-formyl-2-methylbenzenesulfonic acid has been employed in studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. Its unique reactivity profile provides insights into how functional groups influence molecular behavior during chemical transformations. Such knowledge is not only academically rewarding but also has practical implications for improving synthetic routes used in pharmaceutical manufacturing.

The pharmaceutical industry has shown particular interest in 5-formyl-2-methylbenzenesulfonic acid due to its potential as a lead compound or intermediate for novel therapeutics. Companies are actively exploring its derivatives as candidates for treating various diseases, including cancer, infectious diseases, and metabolic disorders. Preclinical studies have begun to investigate the biological activity of certain analogs, providing preliminary evidence of their therapeutic promise. These early successes underscore the importance of compounds like 5-formyl-2-methylbenzenesulfonic acid in advancing drug discovery efforts.

From a chemical biology perspective, 5-formyl-2-methylbenzenesulfonic acid offers opportunities for studying enzyme inhibition and substrate recognition. Its dual functionality allows it to act as both an electrophile and a nucleophile, making it useful for probing enzyme active sites through covalent interactions or competitive inhibition studies. Such investigations contribute to our understanding of biochemical pathways and can inform the design of more targeted therapeutic agents.

The future prospects for 5-formyl-2-methylbenzenesulfonic acid are promising, with ongoing research focusing on expanding its applications across multiple domains. As synthetic methodologies continue to evolve, new derivatives with tailored properties are likely to emerge, further broadening its utility in drug development and material science. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.